Cas no 14168-73-1 (Magnesium sulphate monohydrate)

• Product Name: Magnesium sulphate monohydrate
• CAS No: 14168-73-1
• MF: H₂MgO₅S
• MW: 138.382879734039
• MDL: MFCD00149787
• CID: 87265
• PubChem ID: 24867179
• Update Time: 2025-11-02

Magnesium sulphate monohydrate Chemical and Physical Properties

Names and Identifiers

• magnesium sulfate monohydrate
• KIESERITE
• MAGNESIUM SULFATE HYDRATE
• MAGNESIUM SULFATE, HYDROUS
• MAGNESIUM SULPHATE HYDRATE
• SULFURIC ACID MAGNESIUM SALT HYDRATE
• MAGNESIUM SULFATE-1-HYDRATE
• magnesiumsulfatemono
• MAGNESIUM SULFATE
• 434183_ALDRICH
• ACMC-20akl0
• CHEMBL1200456
• E2L2TK027P
• Magnesium sulphate monohydrate
• UNII-E2L2TK027P
• Sulfuric acid magnesium salt (1:1), monohydrate
• Magnesium sulfate monohydrate 97%
• Sulfuric acid, magnesium salt hydrate
• AKOS015910234
• PD052068
• INS NO.518(MAGNESIUM SULPHATE MONOHYDRATE)
• INS-518(MAGNESIUM SULPHATE MONOHYDRATE)
• MAGNESIUM SULFATE, DRIED, CONTAINS CA 1-2 MOL WATER OF HYDRATION
• DTXSID8029731
• MFCD00149787
• LFCFXZHKDRJMNS-UHFFFAOYSA-L
• Q27276789
• 14168-73-1
• E-518(MAGNESIUM SULPHATE MONOHYDRATE)
• Sulfuric acid magnesium salt (1:1), monohydrate (8CI,9CI)
• Magnesium Sulfate; 434183_Aldrich; 13165_Riedel; Magnesium Sulfate Monohydrate
• magnesium;sulfate;hydrate
• Magnesium sulfate hydrate, 99.997% (metals basis)
• MAGNESIUM SULFATE MONOHYDRATE [USP MONOGRAPH]
• magnesium,sulfate,hydrate
• MAGNESIUM SULFATE MONOHYDRATE (USP MONOGRAPH)
• DTXCID609731

• MDL： MFCD00149787
• Inchi： 1S/Mg.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2/q+2;;/p-2
• InChI Key： LFCFXZHKDRJMNS-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].[Mg+2].O

Computed Properties

• Exact Mass: 137.94726
• Monoisotopic Mass: 137.947336
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.6

Experimental Properties

• Color/Form: Not available
• Density: 2.57 g/mL at 25 °C(lit.)
• Melting Point: 150 °C (dec.) (lit.)
• PSA: 111.76
• LogP: -0.25720
• Solubility: Not available

Magnesium sulphate monohydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• FLUKA BRAND F CODES：3
• RTECS：OM4500000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal sulfates
• Other Chemical Reagents

Additional information on Magnesium sulphate monohydrate

Magnesium Sulphate Monohydrate (CAS No 14168-73-1): Properties, Applications, and Market Insights

Magnesium sulphate monohydrate (CAS No 14168-73-1) is a versatile inorganic compound widely used in agriculture, pharmaceuticals, and industrial applications. Known chemically as MgSO₄·H₂O, this hydrated form of magnesium sulfate offers unique benefits due to its stability and solubility. In this comprehensive guide, we explore its properties, applications, and current market trends, addressing common queries such as "magnesium sulphate monohydrate uses" and "benefits of magnesium sulfate in agriculture."

The chemical composition of magnesium sulphate monohydrate includes one water molecule per magnesium sulfate unit, distinguishing it from the anhydrous or heptahydrate forms. This structure enhances its shelf life and makes it easier to handle in various industrial processes. With a molecular weight of 138.38 g/mol, it appears as a white crystalline powder, highly soluble in water but insoluble in organic solvents. These properties make it ideal for applications requiring precise dosing, such as in fertilizers or medical formulations.

In agriculture, magnesium sulphate monohydrate is a critical micronutrient fertilizer. It addresses magnesium and sulfur deficiencies in crops, improving photosynthesis and yield. Farmers often search for "how to use magnesium sulphate for plants"—the answer lies in soil application or foliar sprays, typically at rates of 10–25 kg per hectare. Recent studies highlight its role in combating climate stress in crops, a hot topic in sustainable farming. Its eco-friendly profile aligns with the growing demand for organic and sustainable agriculture solutions.

The pharmaceutical industry values MgSO₄·H₂O for its therapeutic properties. It serves as a laxative, electrolyte replenisher, and in magnesium deficiency treatments. Searches like "magnesium sulphate monohydrate in medicine" reflect public interest in its health benefits, including muscle relaxation and Epsom salt baths. Recent trends emphasize its potential in nutraceuticals, particularly in magnesium supplements for stress relief and sleep aid—a booming market segment.

Industrial applications of magnesium sulphate monohydrate span textiles, chemicals, and water treatment. Its use as a flame retardant in fabrics garners attention amid stricter safety regulations. Additionally, it plays a role in wastewater treatment by precipitating phosphates, addressing environmental concerns about eutrophication. Manufacturers frequently inquire about "technical grade magnesium sulphate specifications," underscoring the need for high-purity variants in these sectors.

The global market for magnesium sulphate monohydrate is expanding, driven by agriculture and healthcare demands. Asia-Pacific leads production, with China being a key exporter. Prices fluctuate based on raw material (magnesite or seawater) costs and energy expenses. Sustainability trends push innovations like recycled magnesium sulfate from industrial byproducts, resonating with circular economy principles. Investors monitor "magnesium sulphate market growth 2024" as analysts project a 4.5% CAGR, fueled by organic farming and pharmaceutical expansions.

Quality control is paramount for CAS 14168-73-1 products. Reputable suppliers provide certificates of analysis (CoA) detailing assay (≥98%), heavy metals (≤10 ppm), and loss on drying (≤13%). These specifications answer frequent queries like "food grade magnesium sulphate monohydrate standards." Storage recommendations—cool, dry conditions in sealed containers—prevent caking and preserve efficacy, a practical tip for bulk users.

Emerging research explores novel uses of magnesium sulphate monohydrate, such as in energy storage materials and construction additives. Its role in magnesium-ion batteries attracts R&D interest, potentially revolutionizing renewable energy storage. Such advancements position this compound at the intersection of tradition and innovation, ensuring its relevance in future technologies.

In summary, magnesium sulphate monohydrate (CAS No 14168-73-1) remains indispensable across sectors. From boosting crop resilience to enabling medical therapies, its multifaceted applications respond to global challenges in food security and health. As industries prioritize sustainability, this compound’s eco-efficient production and recyclability will further cement its market position. For detailed technical data or procurement guidance, consult trusted suppliers adhering to international quality standards like USP or FCC.